N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide

• IUPAC Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H19N3O2/c1-11-17-16(21-19-11)13-8-5-9-14(10-13)18-15(20)12-6-3-2-4-7-12/h5,8-10,12H,2-4,6-7H2,1H3,(H,18,20)
• InChI Key: UFRPTIFKERXKJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)C3CCCCC3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

“N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. This type of compound has been synthesized by several research groups as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles generally involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole. Another method involves an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles, including “N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide”, is characterized by a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen, wherein nitrogen has been a stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles are diverse and can lead to a variety of products. For instance, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles is diverse and depends on the specific compound. Some 1,2,4-oxadiazole derivatives have been found to exhibit anticancer potential by inhibiting specific cancer biological targets, such as inhibiting telomerase activity, HDAC, thymidylate synthase, and the thymidine phosphorylase enzyme.

Future Directions

The future directions in the research of 1,2,4-oxadiazoles, including “N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide”, involve the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities. This is an important goal for modern organic chemistry due to their versatility in the arsenal of drug discovery.